6-Methyl-2-[2-(trifluoromethyl)[1,1'-biphenyl]-4-yl]-1-benzothiophene

• CAS No.: 820240-92-4
• Molecular Formula: C22H15F3S
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 6-methyl-2-[4-phenyl-3-(trifluoromethyl)phenyl]-1-benzothiophene
• InChI: InChI=1S/C22H15F3S/c1-14-7-8-17-13-21(26-20(17)11-14)16-9-10-18(15-5-3-2-4-6-15)19(12-16)22(23,24)25/h2-13H,1H3
• InChI Key: RLHFEHGMYDBHSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(S2)C3=CC(=C(C=C3)C4=CC=CC=C4)C(F)(F)F

Description

6-Methyl-2-[2-(trifluoromethyl)[1,1'-biphenyl]-4-yl]-1-benzothiophene is a useful research compound. Its molecular formula is C22H15F3S and its molecular weight is 368.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a slurry of 6-methyl-benzo[b]thiophene-2-boronic acid (0.19 g, 0.001 mol) in 10 mL of benzene is added 4-bromo-2-trifluoromethyl-biphenyl ( 0.3g, 0.001 mol). The reaction flask is then covered with aluminum foil to keep out light. To this is added 58 mg of tetrakis(triphenylphosphine-palladium(0), followed by 1 mL of 2.0N sodium carbonate solution. The biphasic mixture is heated at 85° C. for 3 hours with vigorous stirring. The mixture is cooled to room temperature and 10 mL of brine solution is added. The organic layer is separated, dried and concentrated under vacuo to afford 0.2g of 6-methyl-2-(2-trifluoromethyl-biphenyl-4-yl)-benzo[b]thiophene.